Cas no 105999-16-4 (2-(2,6-difluorophenyl)propan-2-ol)

• Product Name: 2-(2,6-difluorophenyl)propan-2-ol
• CAS No: 105999-16-4
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 6237286
• PubChem ID: 10844911
• Update Time: 2025-05-23

2-(2,6-difluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluorophenyl)propan-2-ol
• EN300-1866931
• CS-0278327
• 105999-16-4
• UJWAUSOIPNQBDB-UHFFFAOYSA-N
• AKOS013352957
• SCHEMBL10669681

• Inchi： 1S/C9H10F2O/c1-9(2,12)8-6(10)4-3-5-7(8)11/h3-5,12H,1-2H3
• InChI Key： UJWAUSOIPNQBDB-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C)(C)O)F

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,6-difluorophenyl)propan-2-ol

2-(2,6-Difluorophenyl)Propan-2-Ol: A Comprehensive Overview

The compound with CAS No. 105999-16-4, commonly referred to as 2-(2,6-difluorophenyl)propan-2-ol, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a difluorophenyl group attached to a propan-2-ol backbone. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 2-(2,6-difluorophenyl)propan-2-ol in the development of advanced materials and pharmaceuticals. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds, where its difluorophenyl group plays a crucial role in modulating the pharmacokinetic properties of the final product.

The synthesis of 2-(2,6-difluorophenyl)propan-2-ol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of a suitable phenol derivative with a fluoroalkylating agent, followed by hydrolysis to yield the desired product. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of physical properties, 2-(2,6-difluorophenyl)propan-2-ol exhibits a melting point of approximately -40°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic synthesis protocols. Additionally, its ability to form stable complexes with metal ions has been leveraged in the design of novel coordination compounds with potential applications in catalysis.

One of the most promising areas of application for 2-(2,6-difluorophenyl)propan-2-ol is in the field of drug discovery. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable tool in medicinal chemistry. Recent research has focused on its role as a lead compound for developing treatments for neurodegenerative diseases, where its difluorophenyl group contributes to improved brain penetration and reduced toxicity.

Beyond pharmaceuticals, 2-(2,6-difluorophenyl)propan-2-ol has also found applications in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with enhanced thermal stability and mechanical properties. These materials are being explored for use in high-performance composites and electronic devices.

In conclusion, CAS No. 105999-16-4, or 2-(2,6-difluorophenyl)propan-2-ol, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.